Cas no 2034399-45-4 (2-(1,3-benzothiazol-2-ylsulfanyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}acetamide)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}acetamide
• CAS No: 2034399-45-4
• MF: C₁₉H₁₅N₃OS₃
• MW: 397.536899805069
• CID: 5377534
• Update Time: 2025-06-27

2-(1,3-benzothiazol-2-ylsulfanyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Benzothiazolylthio)-N-[[2-(2-thienyl)-3-pyridinyl]methyl]acetamide
• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}acetamide

• Inchi： 1S/C19H15N3OS3/c23-17(12-25-19-22-14-6-1-2-7-15(14)26-19)21-11-13-5-3-9-20-18(13)16-8-4-10-24-16/h1-10H,11-12H2,(H,21,23)
• InChI Key： JAQVKOYDWVFURW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1SC=CC=1)(=O)CSC1=NC2=CC=CC=C2S1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.11±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}acetamide

2-(1,3-Benzothiazol-2-ylsulfanyl)-N-{2-(Thiophen-2-yl)pyridin-3-ylmethyl}acetamide: A Multifunctional Compound with Promising Therapeutic Potential

2-(1,3-Benzothiazol-2-ylsulfanyl)-N-{2-(Thiophen-2-yl)pyridin-3-ylmethyl}acetamide, with the CAS number 2034399-45-4, represents a novel class of bioactive molecules that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its complex molecular architecture, which combines aromatic heterocyclic rings with sulfur-containing functional groups. The integration of 1,3-benzothiazol-2-ylsulfanyl and thiophen-2-yl moieties within the molecular framework is particularly noteworthy, as these structural elements are known to confer unique pharmacological properties. Recent studies have highlighted the potential of this compound in modulating multiple biological pathways, making it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 2-(1,3-Benzothiazol-2-ylsulfanyl)-N-{2-(Thiophen-2-yl)pyridin-3-ylmethyl}acetamide is a result of strategic chemical synthesis that aims to optimize both potency and selectivity. The pyridin-3-ylmethyl group serves as a critical linker, facilitating interactions with target proteins while the thiophen-2-yl moiety contributes to the molecule's hydrophobicity. This dual functionality is essential for achieving the desired pharmacokinetic profile, which includes improved solubility and bioavailability. Researchers have employed advanced computational methods to predict the compound's behavior in biological systems, providing valuable insights into its potential applications.

Recent advancements in drug discovery have underscored the importance of multi-target ligands in addressing complex diseases. 2-(1,3-Benzothiazol-2-ylsulfanyl)-N-{2-(Thiophen-2-yl)pyridin-3-ylmethyl}acetamide exemplifies this trend by simultaneously interacting with multiple biological targets. For instance, studies published in 2023 have demonstrated its ability to modulate the activity of protein kinases and ion channels, which are implicated in various pathological conditions. These findings highlight the compound's potential as a therapeutic agent for diseases such as inflammation, neurodegeneration, and metabolic disorders.

The therapeutic relevance of 2-(1,3-Benzothiazol-2-ylsulfanyl)-N-{2-(Thiophen-2-yl)pyridin-3-ylmethyl}acetamide is further supported by its interaction with the mitochondrial respiratory chain. Mitochondria are central to cellular energy production and are increasingly recognized as key players in the pathogenesis of numerous diseases. Research has shown that this compound can enhance mitochondrial function by modulating the activity of complex I and III, which are critical components of the electron transport chain. This property is particularly significant in the context of neurodegenerative diseases, where mitochondrial dysfunction is a common underlying mechanism.

Another area of interest is the compound's potential role in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cancer. Recent studies have indicated that 2-(1,3-Benzothiazol-2-ylsulfanyl)-N-{2-(Thiophen-2-yl)pyridin-3-ylmethyl}acetamide can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. By suppressing NF-κB activity, this compound may help reduce the production of pro-inflammatory cytokines, thereby mitigating the progression of inflammatory diseases.

The development of 2-(1,3-Benzothiazol-2-ylsulfanyl)-N-{2-(Thiophen-2-yl)pyridin-3-ylmethyl}acetamide also reflects the growing emphasis on drug repurposing and multi-target strategies in modern pharmacology. Unlike traditional single-target drugs, this compound's ability to engage multiple biological targets offers a more holistic approach to disease management. This characteristic is particularly beneficial in the treatment of complex diseases where multiple pathways are involved. Ongoing research is focused on elucidating the precise mechanisms by which this compound exerts its effects, with the aim of optimizing its therapeutic potential.

Furthermore, the compound's structural features suggest a potential for structure-based drug design. The integration of diverse functional groups within its molecular framework provides a unique opportunity for rational drug design. Computational models have been used to predict the binding affinity of this compound with various protein targets, which can guide the development of more potent derivatives. These models are also instrumental in identifying potential off-target effects, ensuring the safety and efficacy of the compound in clinical applications.

Despite its promising therapeutic potential, the development of 2-(1,3-Benzothiazol-2-ylsulfanyl)-N-{2-(Thiophen-2-yl)pyridin-3-ylmethyl}acetamide is not without challenges. One of the primary concerns is the optimization of its pharmacokinetic properties to ensure adequate bioavailability and minimal toxicity. Additionally, the compound's stability under physiological conditions must be carefully evaluated to prevent degradation and ensure therapeutic efficacy. Ongoing preclinical studies are addressing these challenges through the use of advanced analytical techniques and in vitro models.

In conclusion, 2-(1,3-Benzothiazol-2-ylsulfanyl)-N-{2-(Thiophen-2-yl)pyridin-3-ylmethyl}acetamide represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifunctional properties position it as a promising candidate for the treatment of various diseases. As research in this area continues to evolve, it is anticipated that this compound will play a pivotal role in the development of novel therapeutic strategies. The integration of advanced computational methods and experimental approaches will be crucial in translating these findings into clinical applications, ultimately benefiting patients with complex medical conditions.